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I Salamon , M Hrytsyna , A Gupta, R Firman - 2026 - preprints.org
21. BenchChem. literature review on the biological activities of bisabolol oxide A. BenchChem, [2026]. [Online PDF]. Available at: https://www.benchchem.com/product/b1251270#literature-review-on-thebiologicalactivities-of-bisabolol-oxide-a
| Product | CAS number | Catalog no. | Product details |
|---|---|---|---|
| Bisabolol oxide A | 22567-36-8 | B1251270 | View product → |
R Paniagua-Pérez, E Madrigal-Bujaidar… - 2026 - preprints.org
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MA Habib , MM Islam , MM Islam, MM Hasan, KH Baek - 2023 - preprints.org
Nicotine is the major (0.6~3.0% of the dry weight) alkaloid present in Nicotiana spp. [44,45]. Nicotine does not initiate cancer but can affect cancer development through activation and binding with the acetylcholine receptors to synthase tobacco-specific N-nitrosamines [46]. It can also inhibit the immune against cancer by affecting the dendritic cells [46]. Nornicotine (2-pyridin-3- ylpyrrolidine-1-carbaldehyde) is a chemical analog to nicotine without methyl group (3-5% of total alkaloid) and synthesis of carcinogen N-nitrosonornicotine during the curing and processing of tobacco act as a precursor [47,48]. A known type 1 carcinogen N-nitrosonornicotine is formed in human saliva for its action [49]. Interestingly, estrogen biosynthesis (for cancer development) was found to reduce using aromatase inhibitors like nornicotine in the case of breast cancer-infected and smoking people. Nornicotine and anabasine acyl derivatives such as N-(4-hydroxyundecanoyl) and N-n-octanoylnornicotine also can hinder estrogen synthesis in the cancer cell [50]. Though carbaldehyde compounds are effectively used for cancer treatment, nornicotine has also been claimed for therapeutic and medical purposes because of its carbaldehydne nature and potential antimicrobial, anti-inflammatory, antioxidant, and anticancer properties [https://www.benchchem.com/product/b014642, 51]. A defensin-type protein (NAD1) in the flower of Nicotiana alata also showed anticancer efficacy (https://theconversation.com/tobacco-plants-maycontain-cure-for-cancer-a-new-twist-in-protein-lipid-interactions-25271). However, still there is a debate whether nicotine or its derivative act as an anticancer agent or not. Before, making any conclusion regarding the anti-tumor properties of those compounds, more in-depth research with proper proof needs to be explored [46].
Nicotine is the major (0.6~3.0% of the dry weight) alkaloid present in Nicotiana spp. [44,45]. Nicotine does not initiate cancer but can affect cancer development through activation and binding with the acetylcholine receptors to synthase tobacco-specific N-nitrosamines [46]. It can also inhibit the immune against cancer by affecting the dendritic cells [46]. Nornicotine (2-pyridin-3- ylpyrrolidine-1-carbaldehyde) is a chemical analog to nicotine without methyl group (3-5% of total alkaloid) and synthesis of carcinogen N-nitrosonornicotine during the curing and processing of tobacco act as a precursor [47,48]. A known type 1 carcinogen N-nitrosonornicotine is formed in human saliva for its action [49]. Interestingly, estrogen biosynthesis (for cancer development) was found to reduce using aromatase inhibitors like nornicotine in the case of breast cancer-infected and smoking people. Nornicotine and anabasine acyl derivatives such as N-(4-hydroxyundecanoyl) and N-n-octanoylnornicotine also can hinder estrogen synthesis in the cancer cell [50]. Though carbaldehyde compounds are effectively used for cancer treatment, nornicotine has also been claimed for therapeutic and medical purposes because of its carbaldehydne nature and potential antimicrobial, anti-inflammatory, antioxidant, and anticancer properties [https://www.benchchem.com/product/b014642, 51]. A defensin-type protein (NAD1) in the flower of Nicotiana alata also showed anticancer efficacy (https://theconversation.com/tobacco-plants-maycontain-cure-for-cancer-a-new-twist-in-protein-lipid-interactions-25271). However, still there is a debate whether nicotine or its derivative act as an anticancer agent or not. Before, making any conclusion regarding the anti-tumor properties of those compounds, more in-depth research with proper proof needs to be explored [46].
S Alfei, GC Schito, C Reggio, G Zuccari - 2026 - preprints.org
aeruginosa were in the range 0.5-16 µg/mL and typical MICs for susceptible P. aeruginosa are ≤1– 2 mg/L, depending on essay conditions, medium, BF age, treatment time and strains, MBECs on the same strains spanned in the range 2-2560 µg/mL, and 72-h biofilms required higher concentrations, thus underscoring the frequent 100–1000 × MICs gap to MBEC (https://pdf.benchchem.com/1172/Application_Notes_and_Protocols_Utilizing_Tobramycin_for_Bio film_Research.pdf, accessed on February, 23 2026, accessed on 01 April 2026) [104]. Tobramycin can be sequestered at the BF periphery, thus limiting its penetration and reducing its ABFA. Penetration and killing potency can be improved in vitro adding divalent cations[112]. Synergy strategies with AgNPs or melittin hydrogels enhance killing of established BF cells in a strain-dependent mode[113].
aeruginosa were in the range 0.5-16 µg/mL and typical MICs for susceptible P. aeruginosa are ≤1– 2 mg/L, depending on essay conditions, medium, BF age, treatment time and strains, MBECs on the same strains spanned in the range 2-2560 µg/mL, and 72-h biofilms required higher concentrations, thus underscoring the frequent 100–1000 × MICs gap to MBEC (https://pdf.benchchem.com/1172/Application_Notes_and_Protocols_Utilizing_Tobramycin_for_Bio film_Research.pdf, accessed on February, 23 2026, accessed on 01 April 2026) [104]. Tobramycin can be sequestered at the BF periphery, thus limiting its penetration and reducing its ABFA. Penetration and killing potency can be improved in vitro adding divalent cations[112]. Synergy strategies with AgNPs or melittin hydrogels enhance killing of established BF cells in a strain-dependent mode[113].
Mihaela Afrodita Dan, Marina Ionela Nedea, Emma Adriana Ozon, Anca Ungurianu, Andreea Roxana Ungureanu, Violeta Popovici, Adina Magdalena Musuc, Veronica Brătan, Radu Cazacincu, Andreea Letiția Arsene, Dumitru Lupuliasa, Denisa Margină
The literature indicates that the complex solubility of oil extracts with multiple components can skew results in ABTS assays (BenchChem Technical Support).
